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Compound of Interest

Compound Name: 2-Aminobiphenyl

Cat. No.: B1664054 Get Quote

An In-depth Technical Guide to 2-Aminobiphenyl: Physical and Chemical Properties

Introduction
2-Aminobiphenyl, also known as 2-phenylaniline, is an aromatic amine with the chemical

formula C₆H₅C₆H₄NH₂.[1] It is a derivative of biphenyl and exists as a colorless to purple or

brown crystalline solid.[1][2] While pure samples are colorless, it tends to darken with age.[3]

This compound serves as a crucial intermediate in various industrial and research applications,

including the synthesis of dyes, pigments, pharmaceuticals, and as a precursor for popular

cross-coupling catalysts.[1][4]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-Aminobiphenyl are summarized in the

tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 90-41-5 [1][2][5]

Molecular Formula C₁₂H₁₁N [1][2][3]

Molecular Weight 169.22 g/mol [1][2][5]

Appearance
Colorless to purple/brown

crystals or crystalline powder
[1][2][5]

Melting Point 47-50 °C [1][5]

Boiling Point 299 °C [1][3][5]

Density 1.16 g/cm³ at 21 °C [5]

Vapor Density 5.8-5.9 (vs air) [1][5]

Vapor Pressure 2 mm Hg at 140 °C [1]

Flash Point >110 °C (>230 °F) [1]

Autoignition Temp. 842 °F [1][5]

Water Solubility
<0.01 g/100 mL at 21 °C

(insoluble)
[1][2][5]

Solubility

Soluble in alcohol, ether, and

benzene. Slightly soluble in

chloroform, ethyl acetate, and

methanol.

[1][2]

pKa 3.82 (at 22 °C) [1][6]

LogP 2.84 [1]

Table 2: Spectroscopic Data
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Spectrum Type Description Source(s)

¹H NMR Data available. [7][8]

¹³C NMR Data available. [7]

IR Data available. [7][9]

Mass Spectrum
Data available (electron

ionization).
[7][9]

UV/Visible Data available. [9]

Reactivity and Chemical Profile
2-Aminobiphenyl exhibits reactivity typical of a primary aromatic amine. It neutralizes acids in

exothermic reactions to form salts and water.[1] The compound is incompatible with strong

oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides,

anhydrides, and acid halides.[1] In combination with strong reducing agents, such as hydrides,

it may generate flammable hydrogen gas.[1]

Synthesis
The most common laboratory and industrial preparation of 2-Aminobiphenyl is through the

reduction of 2-nitrobiphenyl.[1][3][10] This can be achieved through catalytic hydrogenation or

by using reducing agents like stannous chloride in an acidic medium.[1][10]

Applications in Drug Development and Research
2-Aminobiphenyl is a valuable building block in organic synthesis and medicinal chemistry.[4]

Catalysis: Palladacycles derived from 2-aminobiphenyl are highly effective catalysts for

cross-coupling reactions, which are fundamental in the synthesis of complex organic

molecules, including pharmaceuticals.[1][3]

Organic Synthesis: It is used as a raw material for the synthesis of carbazole resins and

other organic compounds.[1]
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Biological Activity: 2-Aminobiphenyl has been noted for its mutagenic potency and acts as

a substrate for UDP-glucuronosyltransferases (UGTs).[1] It is also described as an apoptosis

inducer.[2]

Experimental Protocols
Synthesis of 2-Aminobiphenyl from 2-Nitrobiphenyl
This protocol describes a typical reduction of 2-nitrobiphenyl using stannous chloride.[1][10]

Materials:

2-Nitrobiphenyl

Ethanol

Stannous chloride (SnCl₂)

40% Sodium hydroxide solution

Ether

Anhydrous calcium chloride

Procedure:

A mixture of 2-nitrobiphenyl, ethanol, and stannous chloride is refluxed in a water bath for 3

hours.[1][10]

After the reaction, ethanol is recovered via distillation.[1][10]

The residue is cooled, and a 40% liquid alkali solution is added to make the mixture strongly

alkaline.[1][10]

The oily layer containing the product is separated.[1][10]

The aqueous layer is extracted with ether.[1][10]
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The ether extract is combined with the oil layer and dried with anhydrous calcium chloride.[1]

[10]

The ether is filtered and recovered. The crude product is washed with ethanol.[1][10]

The final product, 2-aminobiphenyl, is obtained by distillation of the crude product under

reduced pressure.[1][10]
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Synthesis of 2-Aminobiphenyl

Reactants

Process

Product
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Separation & Extraction (Ether)
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2-Aminobiphenyl
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Caption: Workflow for the synthesis of 2-Aminobiphenyl.
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General Protocol for Suzuki-Miyaura Cross-Coupling
Palladium catalysts, often derived from 2-aminobiphenyl, are used in Suzuki-Miyaura cross-

coupling reactions to form C-C bonds. The following is a general procedure.[11][12]

Materials:

Aryl halide (e.g., aryl bromide) (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(OAc)₂, 0.5-1 mol%)

Base (e.g., K₂CO₃, 2.0 mmol)

Solvent (e.g., DMF/H₂O or Dioxane/H₂O)

Procedure:

In a reaction vessel, combine the aryl halide, arylboronic acid, palladium catalyst, and base.

[10][13]

Add the solvent system (e.g., 4 mL of DMF and 1 mL of H₂O).[10]

The reaction mixture is stirred at the required temperature (e.g., 60-110 °C) for the

necessary time, with progress monitored by techniques like TLC or GC.[11][13]

Upon completion, the solvent is removed under reduced pressure.[10]

The residue is diluted with a solvent like ether and extracted.[10]

The combined organic layers are dried over an anhydrous drying agent (e.g., MgSO₄),

filtered, and evaporated.[10]

The crude product is purified by silica-gel column chromatography.[10]
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Suzuki-Miyaura Catalytic Cycle
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Caption: Simplified Suzuki-Miyaura cross-coupling cycle.
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Metabolism and Biological Relevance
The metabolism of aromatic amines like aminobiphenyls is crucial for understanding their

biological activity and toxicity. The metabolic conversion, primarily occurring in the liver, can

involve N-acetylation, N-glucuronidation, or oxidation to an N-hydroxyarylamine.[14] N-

oxidation is a critical activation pathway, as the resulting N-hydroxy metabolites can be

genotoxic.[15][16] In contrast, ring oxidation is generally considered a detoxification pathway.

[17] While 4-aminobiphenyl is a known carcinogen, 2-aminobiphenyl is considered non-

carcinogenic, which may be due to differences in how it is metabolized, specifically a lower

propensity for N-hydroxylation.[15]

Metabolic Pathways of Aromatic Amines

Activation Pathway Detoxification Pathways

Aromatic Amine
(e.g., Aminobiphenyl)

N-Hydroxyarylamine
(Genotoxic Metabolite)

 N-Oxidation
(Cytochrome P450)

N-Acetylarylamine

 N-Acetylation

N-Glucuronide

 N-Glucuronidation

Ring-Oxidized Metabolites

 Ring Oxidation
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Caption: General metabolic routes for aromatic amines.

Safety and Handling
2-Aminobiphenyl is classified as harmful if swallowed and is suspected of causing cancer.[1]

[18][19] It is also harmful to aquatic life with long-lasting effects.[18][20]

Handling: Use in a well-ventilated area and avoid generating dust.[21] Wear protective

clothing, impervious gloves, and safety glasses.[21] Do not eat, drink, or smoke when
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handling.[21]

Storage: Store in original, securely sealed containers in a cool, dry place away from

incompatible materials.[21]

Spills: For minor spills, clean up using dry procedures to avoid dust generation.[21] For

major spills, evacuate the area and control personal contact with the substance.[21]

First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes. For skin

contact, flush with water and remove contaminated clothing. If inhaled, move to fresh air. If

swallowed, seek immediate medical attention.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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